Nitrogen, atomic
Nitrogen, atomic
Nitrogen appears as a colorless odorless gas. Noncombustible and nontoxic. Makes up the major portion of the atmosphere, but will not support life by itself. Used in food processing, in purging air conditioning and refrigeration systems, and in pressurizing aircraft tires. May cause asphyxiation by displacement of air. Under prolonged exposure to fire or heat containers may rupture violently and rocket.
Nitrogen, refrigerated liquid (cryogenic liquid) appears as colorless odorless liquid. Very cold. Contact may cause frostbite. Nontoxic. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze foods, to preserve whole blood and other biologicals, and as a coolant.
Dinitrogen is an elemental molecule consisting of two trivalently-bonded nitrogen atoms. It has a role as a member of food packaging gas and a food propellant. It is a diatomic nitrogen, a gas molecular entity and an elemental molecule. It is a conjugate base of a diazynium.
Nitrogen is a chemical element with symbol N and atomic number 7. At room temperature, it is a transparent, odorless diatomic gas. Liquid nitrogen is used principally in cryotherapy for removal of diseased skin. Liquid nitrogen helps in removal of skin lesions through necrosis, which results from the freezing and thawing of cells. Cryotherapy usually done in doctors' office. Also, nitrogen is very famous component in fertilizers and energy-stores.
Nitrogen is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Nitrogen is a natural product found in Plantago rhodosperma with data available.
Nitrogen is an element with atomic symbol N, atomic number 7, and atomic weight 14.01.
nitrogen is a mineral.
An element with the atomic symbol N, atomic number 7, and atomic weight [14.00643; 14.00728]. Nitrogen exists as a diatomic gas and makes up about 78% of the earth's atmosphere by volume. It is a constituent of proteins and nucleic acids and found in all living cells.
See also: Boron nitride (monomer of); Carbon Dioxide; NITROGEN (component of); Helium; nitrogen; oxygen (component of) ... View More ...
Nitrogen, refrigerated liquid (cryogenic liquid) appears as colorless odorless liquid. Very cold. Contact may cause frostbite. Nontoxic. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze foods, to preserve whole blood and other biologicals, and as a coolant.
Dinitrogen is an elemental molecule consisting of two trivalently-bonded nitrogen atoms. It has a role as a member of food packaging gas and a food propellant. It is a diatomic nitrogen, a gas molecular entity and an elemental molecule. It is a conjugate base of a diazynium.
Nitrogen is a chemical element with symbol N and atomic number 7. At room temperature, it is a transparent, odorless diatomic gas. Liquid nitrogen is used principally in cryotherapy for removal of diseased skin. Liquid nitrogen helps in removal of skin lesions through necrosis, which results from the freezing and thawing of cells. Cryotherapy usually done in doctors' office. Also, nitrogen is very famous component in fertilizers and energy-stores.
Nitrogen is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Nitrogen is a natural product found in Plantago rhodosperma with data available.
Nitrogen is an element with atomic symbol N, atomic number 7, and atomic weight 14.01.
nitrogen is a mineral.
An element with the atomic symbol N, atomic number 7, and atomic weight [14.00643; 14.00728]. Nitrogen exists as a diatomic gas and makes up about 78% of the earth's atmosphere by volume. It is a constituent of proteins and nucleic acids and found in all living cells.
See also: Boron nitride (monomer of); Carbon Dioxide; NITROGEN (component of); Helium; nitrogen; oxygen (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
17778-88-0
VCID:
VC21065981
InChI:
InChI=1S/N2/c1-2
SMILES:
[N]
Molecular Formula:
N2
Molecular Weight:
28.014 g/mol
Nitrogen, atomic
CAS No.: 17778-88-0
Cat. No.: VC21065981
Molecular Formula: N2
Molecular Weight: 28.014 g/mol
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Specification
| Description | Nitrogen appears as a colorless odorless gas. Noncombustible and nontoxic. Makes up the major portion of the atmosphere, but will not support life by itself. Used in food processing, in purging air conditioning and refrigeration systems, and in pressurizing aircraft tires. May cause asphyxiation by displacement of air. Under prolonged exposure to fire or heat containers may rupture violently and rocket. Nitrogen, refrigerated liquid (cryogenic liquid) appears as colorless odorless liquid. Very cold. Contact may cause frostbite. Nontoxic. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze foods, to preserve whole blood and other biologicals, and as a coolant. Dinitrogen is an elemental molecule consisting of two trivalently-bonded nitrogen atoms. It has a role as a member of food packaging gas and a food propellant. It is a diatomic nitrogen, a gas molecular entity and an elemental molecule. It is a conjugate base of a diazynium. Nitrogen is a chemical element with symbol N and atomic number 7. At room temperature, it is a transparent, odorless diatomic gas. Liquid nitrogen is used principally in cryotherapy for removal of diseased skin. Liquid nitrogen helps in removal of skin lesions through necrosis, which results from the freezing and thawing of cells. Cryotherapy usually done in doctors' office. Also, nitrogen is very famous component in fertilizers and energy-stores. Nitrogen is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Nitrogen is a natural product found in Plantago rhodosperma with data available. Nitrogen is an element with atomic symbol N, atomic number 7, and atomic weight 14.01. nitrogen is a mineral. An element with the atomic symbol N, atomic number 7, and atomic weight [14.00643; 14.00728]. Nitrogen exists as a diatomic gas and makes up about 78% of the earth's atmosphere by volume. It is a constituent of proteins and nucleic acids and found in all living cells. See also: Boron nitride (monomer of); Carbon Dioxide; NITROGEN (component of); Helium; nitrogen; oxygen (component of) ... View More ... |
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| CAS No. | 17778-88-0 |
| Molecular Formula | N2 |
| Molecular Weight | 28.014 g/mol |
| IUPAC Name | molecular nitrogen |
| Standard InChI | InChI=1S/N2/c1-2 |
| Standard InChI Key | IJGRMHOSHXDMSA-UHFFFAOYSA-N |
| Impurities | Argon and other rare gases; oxygen. |
| SMILES | [N] |
| Canonical SMILES | N#N |
| Boiling Point | -320.1 °F at 760 mmHg (USCG, 1999) -195.79 °C (77.36 K) -196 °C |
| Colorform | Colorless gas Colorless liquid at -196 °C |
| Flash Point | 132 °C (270 °F) - closed cup NA (Gas) |
| Melting Point | -354 °F (USCG, 1999) -210.01 °C (63.14K) TRIPLE POINT TEMP: 63.1 DEG K; TRIPLE POINT PRESSURE: 0.127 ATM; HEAT OF FUSION: 6.1 CAL/G -210.01 °C -210 °C |
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